(4As,7aS)-4a-(trifluoromethyl)-3,4,5,6,7,7a-hexahydro-2H-thiopyrano[2,3-c]pyrrole 1,1-dioxide

• IUPAC Name: (4aS,7aS)-4a-(trifluoromethyl)-3,4,5,6,7,7a-hexahydro-2H-thiopyrano[2,3-c]pyrrole 1,1-dioxide
• InChI: InChI=1S/C8H12F3NO2S/c9-8(10,11)7-2-1-3-15(13,14)6(7)4-12-5-7/h6,12H,1-5H2/t6-,7-/m1/s1
• InChI Key: OPHIIKVCMHAKIY-RNFRBKRXSA-N
• Canonical SMILES: C1CC2(CNCC2S(=O)(=O)C1)C(F)(F)F
• Isomeric SMILES: C1C[C@]2(CNC[C@H]2S(=O)(=O)C1)C(F)(F)F
• Molecular Formula: C8H12F3NO2S
• Molecular Weight: 243.25 g/mol

Description

Fluorinated pyrroles are a class of compounds that have been the subject of much research due to their potential applications in various fields. They are characterized by the presence of a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom, and one or more fluorine atoms.

Molecular Structure Analysis

The molecular structure of fluorinated pyrroles is characterized by the presence of a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom, and one or more fluorine atoms.

Chemical Reactions Analysis

Fluorinated pyrroles can undergo various chemical reactions. For instance, they can be N-substituted with alkyl halides, sulfonyl chlorides, and benzoyl chloride. They can also undergo Michael addition with electrophilic olefins.

Scientific Research Applications

Material Science and Organic Synthesis

• Synthesis and Properties of Heterocyclic Compounds : Studies on the synthesis of pyrroles, thiophenes, and related heterocyclic compounds suggest their importance in the development of new materials and molecules with unique properties. For example, the synthesis of pyrroles through various methods, including cycloaddition reactions, highlights the versatility of these compounds in organic synthesis, potentially leading to applications in pharmaceuticals and materials science (L'abbé et al., 1979), (Narayan et al., 2012).

• Electropolymerization and Conductive Polymers : The electropolymerization of pyrrole in specific ionic liquids demonstrates the potential for creating conductive polymers with enhanced properties, such as increased polymerization rate and electroconductivity. This application is significant in the field of electronic materials and devices (Sekiguchi et al., 2002).

• Organic Solar Cells and Optoelectronic Properties : The design and synthesis of small molecular non-fullerene electron acceptors for organic solar cells, incorporating heterocyclic units similar to the queried compound, illustrate the role of such structures in enhancing the efficiency and open-circuit voltage of solar cells. This research direction points to the potential of incorporating (4As,7aS)-4a-(trifluoromethyl)-3,4,5,6,7,7a-hexahydro-2H-thiopyrano[2,3-c]pyrrole 1,1-dioxide or similar compounds in optoelectronic devices (Gupta et al., 2017).

Future Directions

The future directions in the field of fluorinated pyrroles research could involve the development of new synthetic methods, the exploration of their potential applications in various fields, and the study of their biological activities.